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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074

Essential Safety and Handling Guide for Decanol-d2

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling Decanol-d2 in a laboratory setting.
The information is tailored for researchers, scientists, and professionals in drug development to
ensure safe operational procedures.

Personal Protective Equipment (PPE)

When handling Decanol-d2, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category

Item

Specifications and
Remarks

Eye/Face Protection

Safety Goggles or Glasses

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Face Shield

Recommended when there is

a potential for splashing.

Skin Protection

Protective Gloves

Wear appropriate chemical-
resistant gloves. Inspect
gloves prior to use.[1][2][3]
Nitrile rubber gloves are
commonly recommended for
alcohols, but it is crucial to
check the manufacturer's

specific compatibility data.

Lab Coat/Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1][2]

Respiratory Protection

None under normal use

No protective equipment is
needed under normal use
conditions with adequate
ventilation.[1][2][4]

Respirator

For large spills, in confined
areas, or if exposure limits are
exceeded, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator with a particle filter.

[1]021[4]

Quantitative Safety Data
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The following table provides key quantitative safety data for decanol, which is chemically
similar to Decanol-d2.

Parameter Value Source

Flash Point 82 °C /179.6 °F[1][5] [1][5]

- _ 210-211°C/410-411.8°F
Boiling Point [1]
@ 760 mmHg[1]

Lower Explosion Limit 0.7% [5]
Upper Explosion Limit 5.5% [5]
Oral LD50 (Rat) 4720 mg/kg [6]
Dermal LD50 (Rabbit) 3560 mg/kg [6]

Standard Operating Procedures

Adherence to the following step-by-step procedures is critical for the safe handling and
disposal of Decanol-d2.

Handling and Storage

o Ventilation: Always handle Decanol-d2 in a well-ventilated area, such as a chemical fume
hood.[1][2]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][5] Do not ingest or inhale.[2]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[1][2] Decanol is a combustible liquid.[2][5]

e Grounding: To avoid ignition from static electricity, all metal parts of equipment must be
grounded.[5]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store
away from incompatible materials such as strong oxidizing agents.[1][5]
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Spill Response

e Evacuate: In case of a large spill, evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Remove all sources of ignition from the spill area.[2][6]
Containment: For large spills, dyke the area to contain the liquid.[7]

Absorption: Absorb the spill with an inert, non-combustible absorbent material such as sand
or diatomite.[7][8]

Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[1][8] Use spark-proof tools.[5][6]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan

Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste.[1][2] Consult local, regional, and national hazardous waste
regulations for complete and accurate classification.[1][2]

Containerization: Dispose of contents and container to an approved waste disposal plant.[1]
[2][9] Do not empty into drains.[2]

Labeling: Ensure waste containers are properly labeled with the contents and associated
hazards.

Decanol-d2 Handling Workflow

The following diagram illustrates the standard workflow for handling Decanol-d2 from receipt to

disposal.
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Decanol-d2 Handling Workflow
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Caption: Workflow for the safe handling of Decanol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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